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Compound of Interest

Compound Name: NSC 245214

Cat. No.: B164218

For Researchers, Scientists, and Drug Development Professionals

Introduction

NSC 245214, identified as 2-(3,5-dinitro-2-thienyl)cyclohexanone, is a biochemical reagent with
potential applications in various research fields. This document provides a summary of its
chemical and physical properties, along with protocols for its preparation and handling in a
laboratory setting. Due to the limited publicly available information on its specific biological
activity, the experimental protocols provided are general in nature and should be adapted
based on the specific research context.

Chemical and Physical Properties

A clear understanding of the physicochemical properties of NSC 245214 is crucial for its
effective use in experimental settings. The following table summarizes the key properties of this
compound.
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Property Value Source

) 2-(3,5-dinitro-2-
Chemical Name _ N/A
thienyl)cyclohexanone

NSC Number 245214 N/A
CAS Number 31554-45-7 N/A
Molecular Formula C10H10N205S N/A
Molecular Weight 270.26 g/mol N/A

DMF: 15 mg/mL DMSO: 10
N mg/mL DMF:PBS (pH 7.2)
Solubility N/A
(1:1): 0.5 mg/mL Ethanol: 0.25

mg/mL

Solution Preparation Protocols

Proper preparation of NSC 245214 solutions is critical for experimental reproducibility. Below
are protocols for preparing stock and working solutions.

Preparation of a 10 mM Stock Solution in DMSO

Materials:

NSC 245214 powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Protocol:
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Calculate the required mass: To prepare a 10 mM stock solution, calculate the mass of NSC
245214 needed using the following formula: Mass (mg) = Desired Volume (mL) x 10 mM x
270.26 g/mol / 1000 For example, for 1 mL of a 10 mM stock solution, 2.7026 mg of NSC
245214 is required.

Weigh the compound: Carefully weigh the calculated amount of NSC 245214 powder and
transfer it to a sterile microcentrifuge tube.

Add DMSO: Add the desired volume of anhydrous DMSO to the microcentrifuge tube
containing the NSC 245214 powder.

Dissolve the compound: Vortex the tube until the compound is completely dissolved. Gentle
warming (e.g., in a 37°C water bath) may be used to aid dissolution if necessary.

Storage: Store the 10 mM stock solution in small aliquots at -20°C or -80°C to minimize
freeze-thaw cycles.

Preparation of Working Solutions

Materials:

e 10 mM NSC 245214 stock solution in DMSO

o Appropriate cell culture medium or experimental buffer
» Sterile tubes

Protocol:

o Determine the final concentration: Decide on the final concentration of NSC 245214 required
for your experiment.

 Dilute the stock solution: Serially dilute the 10 mM stock solution in the appropriate cell
culture medium or experimental buffer to achieve the desired final concentration.

o Important: Ensure that the final concentration of DMSO in the working solution is not toxic
to the cells or interferes with the assay. A final DMSO concentration of less than 0.5% is
generally recommended.
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» Mix thoroughly: Gently mix the working solution by pipetting or inverting the tube.

o Use immediately: It is recommended to prepare working solutions fresh for each experiment.

Experimental Workflow for In Vitro Screening

The following diagram illustrates a general workflow for screening the biological activity of NSC
245214 in a cell-based assay.

Caption: General workflow for in vitro screening of NSC 245214.

Hypothetical Signaling Pathway Investigation

Given that the precise mechanism of action of NSC 245214 is not yet elucidated, a common
starting point for a novel compound is to investigate its effects on well-established signaling

pathways implicated in cell proliferation and survival, such as the PI3K/Akt and MAPK/ERK

pathways.
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Caption: Hypothetical targeting of PI3K/Akt and MAPK/ERK pathways by NSC 245214.

Disclaimer

The information provided in this document is for research purposes only and is based on
currently available data. The biological effects and mechanism of action of NSC 245214 have
not been fully elucidated. Researchers should exercise caution and perform their own
validation experiments. This compound is not for human or veterinary use. Appropriate
personal protective equipment should be worn when handling this chemical.
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 To cite this document: BenchChem. [NSC 245214: Application Notes and Protocols for a
Novel Biochemical Reagent]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b164218#nsc-245214-solution-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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